Calycanthine

Description

Calycanthine is the primary alkaloid found in plants belonging to the Calycanthaceae family . These plants, comprising four genera and approximately 15 species, are predominantly located in China, North America, and Australia . Historically, Calycanthaceae plants have been used in Traditional Chinese Medicine (TCM) for treating conditions such as colds, coughs, and rheumatic arthritis . Calycanthine itself has demonstrated a range of biological activities, including anti-convulsant, anti-fungal, and anti-viral properties . It is also recognized as a central nervous system toxin that can cause convulsions .

Calycanthine's mechanism of action involves interacting with L-type Ca2+ channels and inhibiting GABA-mediated chloride currents at GABAA receptors, which affects the release of the inhibitory neurotransmitter GABA . Studies indicate that calycanthine can block L-type calcium currents with an IC50 of approximately 42 μM and weakly inhibit N-type calcium currents . Calycanthine is a very strong basic compound and is found in herbs and spices . Research has also explored the potential of Calycanthine to treat prostate cancer cells .

Other alkaloids within the Calycanthaceae family, such as chimonanthine and folicanthine, share similar structural characteristics and biological activities . These alkaloids have been studied for their anti-convulsant, anti-tumor, and anti-melanogenesis activities, highlighting the diverse therapeutic potential of compounds derived from the Calycanthaceae family .

• CAS No.: 595-05-1
• Product Name: Calycanthine
• Molecular Formula: C22H26N4
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (1S,10S)-21,24-dimethyl-3,12,21,24-tetrazahexacyclo[9.7.3.32,10.01,10.04,9.013,18]tetracosa-4,6,8,13,15,17-hexaene
• Standard InChI: InChI=1S/C22H26N4/c1-25-13-11-22-16-8-4-5-9-17(16)23-19(25)21(22)12-14-26(2)20(22)24-18-10-6-3-7-15(18)21/h3-10,19-20,23-24H,11-14H2,1-2H3/t19?,20?,21-,22-/m1/s1
• Standard InChIKey: XSYCDVWYEVUDKQ-LIKPIUCQSA-N
• SMILES: CN1CCC23C4NC5=CC=CC=C5C2(C1NC6=CC=CC=C36)CCN4C
• Canonical SMILES: CN1CCC23C4NC5=CC=CC=C5C2(C1NC6=CC=CC=C36)CCN4C
• Synonyms: calycanthine
• PubChem Compound: 73759826
• Last Modified: Aug 15 2023